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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316

Solubility Profile of Beryllium Nitrate
Tetrahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of beryllium nitrate
tetrahydrate in water and other solvents. The information is intended to support research,
development, and formulation activities where this compound is utilized. All data is presented in
a structured format for clarity and ease of comparison, supplemented by detailed experimental
protocols and graphical representations of key processes.

Physicochemical Properties

Beryllium nitrate tetrahydrate, with the chemical formula Be(NOs)2:4H20, is a colorless,
deliquescent crystalline solid. It is highly soluble in water and also shows solubility in certain
organic solvents. The compound is known to be an oxidizing agent and requires careful
handling due to its toxicity.

Quantitative Solubility Data

The solubility of beryllium nitrate tetrahydrate has been determined in various solvents, with
the most comprehensive data available for its aqueous solubility at different temperatures.
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Solubility in Water

The solubility of beryllium nitrate tetrahydrate in water increases with temperature. The
following table summarizes the available quantitative data.

Temperature (°C) Solubility ( g/100 g H20)
0 98.6
20 107
30 110
50 142
61 184

Note: The data point at 20°C is also reported as 1.66 x 10° mg/L, which is equivalent to 166
g/100 g water.[1][2] This discrepancy may be due to different experimental conditions or
reporting standards.

Solubility in Other Solvents

Beryllium nitrate tetrahydrate also exhibits solubility in several organic solvents. The
available data is summarized below.

Solubility ( g/100 g

Solvent Temperature (°C) Notes
solvent)

Ethanol - Very soluble [3]

Diethyl Ether 20 0.31 [3]

Dimethylsulfoxide 25 9 [3]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of beryllium
nitrate tetrahydrate, based on the isothermal shake-flask method followed by gravimetric
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analysis. This method is a reliable and widely used technique for measuring the solubility of
inorganic salts.

Materials and Equipment

» Beryllium nitrate tetrahydrate (analytical grade)

» Deionized water (or other solvent of interest)

e Thermostatically controlled water bath or incubator shaker

o Erlenmeyer flasks with stoppers

e Analytical balance (accurate to £0.0001 g)

« Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um)
e Drying oven

e Desiccator

o Calibrated thermometers

o Appropriate personal protective equipment (gloves, safety glasses, lab coat)

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of beryllium nitrate tetrahydrate to a series of Erlenmeyer flasks
containing a known volume of the solvent (e.g., 50 mL of deionized water). The excess
solid is crucial to ensure that saturation is reached.

o Securely stopper the flasks and place them in a thermostatically controlled shaker set to
the desired temperature.

o Allow the flasks to equilibrate for a sufficient period (typically 24-48 hours) with continuous
agitation to ensure the solution reaches saturation. The equilibration time should be
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determined empirically by taking measurements at different time points until the
concentration of the solute in the solution remains constant.

o Sample Withdrawal and Filtration:

o Once equilibrium is reached, cease agitation and allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear saturated solution) using
a pre-warmed pipette to prevent crystallization upon cooling.

o Immediately filter the withdrawn sample using a syringe filter to remove any undissolved
microcrystals. The filtration step should be performed quickly to minimize temperature
changes.

o Gravimetric Analysis:

[e]

Accurately weigh a clean, dry evaporating dish.

o Transfer the filtered saturated solution into the pre-weighed evaporating dish and record
the total weight.

o Place the evaporating dish in a drying oven set to a temperature below the decomposition
temperature of beryllium nitrate (decomposition starts above 100°C). A temperature of 60-
70°C is recommended.

o Dry the sample to a constant weight. This is achieved by periodically removing the dish
from the oven, allowing it to cool to room temperature in a desiccator, and weighing it. The
process is complete when consecutive weighings are within £0.0005 g.

o The final weight of the evaporating dish with the dry residue represents the mass of the
dissolved beryllium nitrate.

Data Calculation

The solubility is calculated using the following formula:

Solubility ( g/100 g solvent) = [(Mass of dish + dry residue) - (Mass of empty dish)] / [(Mass of
dish + solution) - (Mass of dish + dry residue)] x 100

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of beryllium
nitrate tetrahydrate solubility.
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Thermal Decomposition

Be(NO3)24H:0 (s) Be(OH)z (s) + 2HNOs + 2H20 BeO (s) + N2Os + H20

Dissolution in Water

Dissolves

Be(NOsz)2:4H20 (s) [Be(H20)4]?* (aq) + 2NOs~ (aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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